Cas no 1035226-84-6 (tert-butyl (2S)-2-methyl-1,4-diazepane-1-carboxylate)

• Product Name: tert-butyl (2S)-2-methyl-1,4-diazepane-1-carboxylate
• CAS No: 1035226-84-6
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• MDL: MFCD08437660
• CID: 1025475
• PubChem ID: 50999125
• Update Time: 2025-04-20

tert-butyl (2S)-2-methyl-1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 2-methyl-1,4-diazepane-1-carboxylate
• (2S)-Hexahydro-2-methyl-1H-1,4-diazepine-1-carboxylic Acid 1,1-Dimethylethyl Ester
• (S)-1-Boc-2-methyl-[1,4]diazepane
• (S)-2-METHYL-[1,4]DIAZEPANE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• tert-butyl (S)-2-methyl-1,4-diazepane-1-carboxylate
• (R)-1-Boc-2-methyl-[1,4]diazepane
• (S)-1-Boc-Hexahydro-2-methyl-1,4-diazepine
• 1H-1,4-Diazepine-1-carboxylic acid, hexahydro-2-methyl-, 1,1-dimethylethyl ester, (2S)-
• tert-butyl (2S)-2-methyl-1,4-diazepane-1-carboxylate
• BCP11119
• SB13048
• FCH3641326
• CM14404
• AM84665
• (S)-1-N-Boc-2-Methyl-1,4-diazepane
• AX8226600
• ST24020889
• X8666
• J1247
• (S)-1-
• AKOS015998804
• AC-30711
• MFCD08437660
• DB-310464
• DTXSID40679416
• 1H-1,4-Diazepine-1-carboxylic acid, hexahydro-2-methyl-, 1,1-dimethylethyl ester, (2S)-; 1,1-Dimethylethyl (2S)-hexahydro-2-methyl-1H-1,4-diazepine-1-carboxylate; (S)-1-Boc-2-methyl-[1,4]diazepane; (S)-tert-Butyl 2-methyl-1,4-diazepane-1-carboxylate; tert
• CS-0142052
• SCHEMBL25212939
• HEXAHYDRO-2(S)-METHYL-4-(TERT-BUTOXYCARBOXYL)-1,4-DIAZEPINE
• AS-30367
• AC-30966
• J-000991
• 1035226-84-6
• CS-W000366
• (S)-1-Boc-2-methyl-[1,4]diazepane, AldrichCPR
• (S)-1-Boc-2-methyl-[1 pound not4]diazepane

• MDL： MFCD08437660
• Inchi： 1S/C11H22N2O2/c1-9-8-12-6-5-7-13(9)10(14)15-11(2,3)4/h9,12H,5-8H2,1-4H3/t9-/m0/s1
• InChI Key： FPUHWSHGYILARO-VIFPVBQESA-N
• SMILES： O(C(C)(C)C)C(N1CCCNC[C@@H]1C)=O

Computed Properties

• Exact Mass: 214.16800
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 1.2

Experimental Properties

• Density: 0.980±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 288.3±23.0 ºC (760 Torr),
• Flash Point: 128.2±22.6 ºC,
• Solubility: Slightly soluble (14 g/l) (25 º C),
• PSA: 41.57000
• LogP: 1.87200